N-methyl-6-nitro-3-oxido-N-phenyl-2,1,3-benzoxadiazol-3-ium-5-amine

• CAS No.: 61785-58-8
• Molecular Formula: C13H10N4O4
• Molecular Weight: 286.24 g/mol
• IUPAC Name: N-methyl-6-nitro-3-oxido-N-phenyl-2,1,3-benzoxadiazol-3-ium-5-amine
• InChI: InChI=1S/C13H10N4O4/c1-15(9-5-3-2-4-6-9)12-8-11-10(14-21-17(11)20)7-13(12)16(18)19/h2-8H,1H3
• InChI Key: RVNWWWATGNSNGH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C2=CC3=[N+](ON=C3C=C2[N+](=O)[O-])[O-]

Description

N-methyl-6-nitro-3-oxido-N-phenyl-2,1,3-benzoxadiazol-3-ium-5-amine is a complex organic compound that belongs to the class of benzoxadiazoles This compound is characterized by its unique structure, which includes a nitro group, an oxido group, and a benzoxadiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-6-nitro-3-oxido-N-phenyl-2,1,3-benzoxadiazol-3-ium-5-amine typically involves a multi-step process. One common method includes the following steps:

Oxidation: The oxido group is introduced by oxidizing the intermediate compound using an oxidizing agent such as hydrogen peroxide or potassium permanganate.

Methylation: The methyl group is added through a methylation reaction using methyl iodide or dimethyl sulfate in the presence of a base like sodium hydroxide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often using continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-methyl-6-nitro-3-oxido-N-phenyl-2,1,3-benzoxadiazol-3-ium-5-amine undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group is replaced by other nucleophiles like amines or thiols.

Oxidation: The oxido group can be further oxidized to form different oxidation states, depending on the reagents and conditions used.

Common Reagents and Conditions

Reducing Agents: Hydrogen gas, palladium catalyst, sodium borohydride.

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Nucleophiles: Amines, thiols.

Major Products

The major products formed from these reactions include various substituted benzoxadiazoles, amines, and other derivatives depending on the specific reaction conditions and reagents used.

Scientific Research Applications

N-methyl-6-nitro-3-oxido-N-phenyl-2,1,3-benzoxadiazol-3-ium-5-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical structure and reactivity.

Industry: It is used in the development of new materials, including polymers and dyes, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of N-methyl-6-nitro-3-oxido-N-phenyl-2,1,3-benzoxadiazol-3-ium-5-amine involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and proteins, potentially inhibiting their activity or altering their function.

Pathways: It may affect cellular pathways involved in oxidative stress, apoptosis, and signal transduction.

Comparison with Similar Compounds

Similar Compounds

• N-methyl-6-nitro-3-oxido-N-phenyl-2,1,3-benzoxadiazol-3-ium-4-amine
• N-methyl-6-nitro-3-oxido-N-phenyl-2,1,3-benzoxadiazol-3-ium-6-amine

Uniqueness

N-methyl-6-nitro-3-oxido-N-phenyl-2,1,3-benzoxadiazol-3-ium-5-amine is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .